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High Magnetic Ultrahigh-field magnets

Field (e.g.,35.27T)
Polarization Cross Polarization
Transfer (CP)
D-HMQC
D-RINEPT | ZF-
TEDOR
Dynamic Surface-selective DNP
Nuclear

Increases signal strength and
improves spectral resolution
by narrowing 2nd-order
quadrupolar lineshapes.

Transfers polarization from
high-gamma nuclei (*H) to 1O,
enhancing the 17O signal [1].

Uses dipolar couplings through
space to create heteronuclear
correlation, often with *H
detection [1].

Dipolar-based refocusing or
transfer of magnetization to
170 from other nuclei (e.g.,
©C) [1] [3].

Transfers polarization from
unpaired electrons to nearby

Essential for resolving
similar oxygen sites,
especially in
biomolecules [1] [2].

Common method;
transfer efficiency can
be low [1].

Can be combined with
1H detection for
sensitivity boost [1].

Alternative polarization
transfer pathways [1] [3].

Requires biradicals and
low temperature;
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Method . . . N

Specific Technique Key Principle Application & Notes
Category
Polarization nuclei, dramatically enhancing  exceptional for surface
(DNP) surface signals [4] [5]. studies [4] [5].
Isotopic Mechanochemistry Efficient, small-volume labeling  Highly efficient, uses
Enrichment of solids (e.g., oxalates, microliter quantities of

oxides) via ball-milling with expensive H2170 [3].

H2170 [3] [6].

Traditional Labeling Synthesizing molecules from Necessary for site-
170-labeled precursors or via specific labeling in
exchange reactions [2] [5]. complex organics and

biomolecules [2].

The following workflow illustrates how these methods can be combined in a practical experimental strategy.
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Experimental Protocols and Considerations

Here are more detailed methodologies for some of the key techniques mentioned above.

Isotopic Labeling via Mechanochemistry

This protocol, used for labeling oxalate in calcium oxalate monohydrate, demonstrates high efficiency with

minimal use of H2170 [3]:

¢ Reactants: Combine dimethyl oxalate (1.0 equiv) and sodium ethoxide (2.5 equiv) in a ball-milling jar.

e Labeling: Add a small quantity (e.g., 60.5 pL for a 1.13 mmol scale reaction) of H2’O (40-90%
enriched).

e Mechanochemical Reaction: Grind the mixture for 30 minutes at 25 Hz.

¢ Synthesis: Use the resulting labeled oxalate salt to synthesize the target material (e.g., by
precipitation with CaClz).

Pulse Sequences for Correlation and Resolution

For complex systems, moving beyond 1D spectra is crucial. Multidimensional experiments can separate

overlapping signals and provide more information [1]:

e 70 MQMAS: This experiment correlates multiple-quantum and single-quantum coherences to
produce a dimension free of 2nd-order quadrupolar broadening, yielding a high-resolution isotropic
spectrum [1].

e 70-*H D-HMQC: This heteronuclear correlation experiment uses the strong dipolar coupling between
170 and nearby protons. It is particularly useful for probing interfaces and hydrogen-bonding
environments [1] [4].

e 13C-70 D-RINEPT / ZF-TEDOR: These experiments transfer magnetization between 13C and 170,
allowing for the specific detection of 1O nuclei that are near carbon sites, which is invaluable for
assigning signals in labeled organic molecules [1] [3].

Frequently Asked Questions
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Q1: Why is 70 NMR so challenging compared to 3C or >N NMR? O has a very low natural
abundance (0.037%), a small gyromagnetic ratio (making it inherently insensitive), and is a quadrupolar

nucleus (spin-5/2), which often leads to broad spectral lines [1]. Its receptivity is about 650 times lower than
that of 3C [1].

Q2: Can I perform 70O NMR on biomolecules at natural abundance? For all practical purposes, no. The
extremely low natural abundance makes signal acquisition unfeasible in most cases. Site-specific isotopic

labeling is a mandatory prerequisite for such studies [1] [2].

Q3: When should I consider using DNP? DNP is a powerful but specialized technique. It is most beneficial
when you need to study surfaces or interfaces, where the enhanced sensitivity can detect signals from a
single atomic layer [4] [5]. It requires a dedicated DNP-NMR system, biradicals, and low-temperature

operation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - 17 spectroscopy of lipid membranes - PMC O solid state NMR [pmc.ncbi.nim.nih.gov]

2. - Solid for Studies of Organic and Biological Molecules... State 17 O NMR [nationalmaglab.org]
3. High-Resolution 17 - O as a Unique Probe for... Solid State NMR [pmc.ncbi.nlm.nih.gov]

4. (PDF) Probing Interfaces in Complex Oxide Heterostructures via... [academia.edu]

5. ldentification of CO2 adsorption sites on MgO... | Nature Communications [nature.com]

6. (PDF) 17 as a valuable tool for deciphering reaction... O solid state NMR [academia.edu]

To cite this document: Smolecule. [Sensitivity Enhancement Methods for Solid-State 7O NMR].
Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b968220#sensitivity-boost-methods-for-solid-state-170-nmr]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11688154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11688154/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11688154/
https://nationalmaglab.org/user-facilities/nmr-mri-s/research/nmr-science-highlights/adding-oxygen-isotope-for-studies-of-organic-and-biological-molecules/
https://www.academia.edu/103225692/Probing_Interfaces_in_Complex_Oxide_Heterostructures_via_17O_Solid_State_NMR_Spectroscopy
https://www.nature.com/articles/s41467-022-28405-6?error=cookies_not_supported&code=39f9822f-33ea-4d2f-b21d-2fe00ecf1d48
https://www.smolecule.com/products/s968220?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11688154/
https://nationalmaglab.org/user-facilities/nmr-mri-s/research/nmr-science-highlights/adding-oxygen-isotope-for-studies-of-organic-and-biological-molecules/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11151208/
https://www.academia.edu/103225692/Probing_Interfaces_in_Complex_Oxide_Heterostructures_via_17O_Solid_State_NMR_Spectroscopy
https://www.nature.com/articles/s41467-022-28405-6?error=cookies_not_supported&code=39f9822f-33ea-4d2f-b21d-2fe00ecf1d48
https://www.academia.edu/128830786/17O_solid_state_NMR_as_a_valuable_tool_for_deciphering_reaction_mechanisms_in_mechanochemistry_the_case_study_on_the_17O_enrichment_of_hydrated_Ca_pyrophosphate_biominerals
https://www.smolecule.com/products/b968220#sensitivity-boost-methods-for-solid-state-17o-nmr
https://www.smolecule.com/products/b968220#sensitivity-boost-methods-for-solid-state-17o-nmr
https://www.smolecule.com/products/b968220#sensitivity-boost-methods-for-solid-state-17o-nmr
https://www.smolecule.com/products/s968220?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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